o-Tolyloxyacetonitrile
Overview
Description
O-Tolyloxyacetonitrile is a chemical compound with the CAS Number: 50635-21-7 . It has a molecular weight of 147.18 and its IUPAC name is (2-methylphenoxy)acetonitrile . It is used in various fields of research and industry.
Synthesis Analysis
O-Tolyl benzonitrile (OTBN) is a common building block for the synthesis of the sartan series of drug molecules . The classical methods for the synthesis of OTBN are Pd-catalyzed, Ni-catalyzed Suzuki coupling reactions . Other high yield methods for the synthesis of OTBN are Ni-catalyzed Kumada coupling, and desulfinating cross-coupling using Pd-catalyst .Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code: 1S/C9H9NO/c1-8-4-2-3-5-9(8)11-7-6-10/h2-5H,7H2,1H3 . This indicates that the molecule consists of 9 carbon atoms, 9 hydrogen atoms, and 1 nitrogen atom .Physical And Chemical Properties Analysis
This compound is a white to yellow to brown powder or crystals or liquid . Its physical form and storage conditions suggest that it is stable under normal temperatures but may require specific conditions for long-term storage .Scientific Research Applications
DNA Analysis and Oxidative Processes
- o-Tolyloxyacetonitrile, through its derivatives and related chemicals, plays a role in the study of DNA lesions caused by oxidative processes, such as the formation of 8-hydroxyguanine. This research is crucial in understanding mutagenesis, carcinogenesis, and aging (Rodriguez et al., 2000).
Metabolite Analysis in Biological Systems
- Research involving this compound derivatives aids in the understanding of metabolic processes in biological systems, such as the metabolism of quercitrin in rat intestinal flora. This research lays the foundation for understanding the metabolic mechanisms of traditional Chinese medicine glycosides ingredients (Qin et al., 2017).
Electrochemistry and Superoxide Ion Generation
- In electrochemistry, derivatives of this compound are used in the generation of superoxide ions. This application is particularly relevant in studying the hydroxylation of arylboronic acids and understanding various electrochemical reactions (Li et al., 2012).
Pharmaceutical Research
- Compounds related to this compound are integral in pharmaceutical research, contributing to the discovery of new drugs and therapeutic solutions. This research spans across multiple disciplines, including molecular biology, genomics, and bioinformatics (Drews, 2000).
Ophthalmology and Drug Delivery
- In the field of ophthalmology, research involving this compound derivatives helps overcome challenges in drug delivery to the eye. This is crucial for the effective treatment of various eye diseases (Urtti, 2006).
Clinical Research and Study Protocols
- The compound's derivatives are also instrumental in the design and analysis of clinical study protocols, which is a cornerstone of clinical research. This application is vital for understanding the scientific processes of clinical trials and their outcomes (Sim et al., 2014).
Safety and Hazards
Properties
IUPAC Name |
2-(2-methylphenoxy)acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO/c1-8-4-2-3-5-9(8)11-7-6-10/h2-5H,7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PLUADOZOKWWDIF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1OCC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20404809 |
Source
|
| Record name | o-Tolyloxyacetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20404809 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
50635-21-7 |
Source
|
| Record name | o-Tolyloxyacetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20404809 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | O-TOLYLOXY-ACETONITRILE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
